Cas no 103596-73-2 (1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl-)
103596-73-2 structure
Product Name:1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl-
CAS No:103596-73-2
MF:C15H26N2
MW:234.380343914032
CID:177646
PubChem ID:113618
Update Time:2025-04-19
1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl-
- 4,6-ditert-butyl-2-methylbenzene-1,3-diamine
- 3,5-Di-tert-butyl-2,6-toluenediamine
- 4,6-di-tert-butyl-2-methylbenzene-1,3-diamine
- 4,6-Di-tert-butyl-2-methyl-m-phenylendiamin
- 4,6-di-tert-butyl-2-methyl-m-phenylenediamine
- AC1L3DLE
- 103596-73-2
- DTXSID2073017
- 1,3-Benzenediamine, 4,6-bis(1,1-dimethylethyl)-2-methyl-
- SCHEMBL9835185
-
- Inchi: 1S/C15H26N2/c1-9-12(16)10(14(2,3)4)8-11(13(9)17)15(5,6)7/h8H,16-17H2,1-7H3
- InChI Key: IUWZLTGXALKGRP-UHFFFAOYSA-N
- SMILES: NC1C(C)=C(C(=CC=1C(C)(C)C)C(C)(C)C)N
Computed Properties
- Exact Mass: 234.20978
- Monoisotopic Mass: 234.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 0.961
- Boiling Point: 335.1°Cat760mmHg
- Flash Point: 186°C
- Refractive Index: 1.538
- PSA: 52.04
- LogP: 4.91680
1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
103596-73-2 (1,3-Benzenediamine,4,6-bis(1,1-dimethylethyl)-2-methyl-) Related Products
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